Cas no 89317-13-5 (2-Pyrrolidinepropanamide, 5-oxo-)

2-Pyrrolidinepropanamide, 5-oxo- structure

89317-13-5 structure

Product Name:2-Pyrrolidinepropanamide, 5-oxo-

CAS No:89317-13-5

Molecular Formula:C₇H₁₂N₂O₂

Molecular Weight:156.182

CID:4297414

2-Pyrrolidinepropanamide, 5-oxo- Properties

Names and Identifiers

- 2-Pyrrolidinepropanamide, 5-oxo-

2-Pyrrolidinepropanamide, 5-oxo- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	BBV-39979439-1.0g	3-(5-oxopyrrolidin-2-yl)propanamide	89317-13-5	95%	1.0g	$0.0

2-Pyrrolidinepropanamide, 5-oxo- Related Literature

1. Unprecedented 22,26-seco physalins from Physalis angulata and their anti-inflammatory potential†

Mahmood Brobbey Oppong,Feng Zhao,Li-Xia Chen Org. Biomol. Chem., 2017,15, 8700-8704
2. Poly(ethylene-co-propylene)/poly(ethylene glycol) elastomeric hydrogels with thermoreversibly cross-linked networks†

Zongke He,Hui Niu,Nan Zheng,Shuhui Liu,Yang Li Polym. Chem., 2019,10, 4789-4800
3. A 2D/1D heterojunction nanocomposite built from polymeric carbon nitride and MIL-88A(Fe) derived α-Fe2O3 for enhanced photocatalytic degradation of rhodamine B†

Vandana P. Viswanathan,Adarsh N. Nayarassery,Marilyn Mary Xavier New J. Chem., 2022,46, 9064-9074
4. Front cover

New J. Chem., 2019,43, 2415-2416
5. Enzymatic resolution and evaluation of enantiomers of cis-5′-hydroxythalidomide†

Takeshi Yamamoto,Norio Shibata,Masayuki Takashima,Shuichi Nakamura,Takeshi Toru,Nozomu Matsunaga,Hideaki Hara Org. Biomol. Chem., 2008,6, 1540-1543
6. A novel preparation of benzo[c]quinolizinium compounds

Chem. Commun. (London), 1965, 288-288
7. Organic 2,5-dihydroxy-1,4-benzoquinone potassium salt with ultrahigh initial coulombic efficiency for potassium-ion batteries†

Qijiu Deng,Congcong Tian,Zongbin Luo,Yangyang Zhou,Bo Gou,Haixuan Liu,Rong Yang Chem. Commun., 2020,56, 12234-12237
8. Contents list

Org. Biomol. Chem., 2022,20, 3645-3652
9. Newly discovered non-isoprenoid glycerol dialkyl glycerol tetraether lipids in sediments

Jaap S. Sinninghe Damsté,Ellen C. Hopmans,Richard D. Pancost,Stefan Schouten,Jan A. J. Geenevasen Chem. Commun., 2000, 1683-1684
10. Dipole strength effects on the polymorphism in smectic A mesophases

Phys. Chem. Chem. Phys., 2002,4, 770-777

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

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